Cas no 2229475-10-7 (2-(2-chloro-4-methylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine
• CAS No: 2229475-10-7
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6363302
• PubChem ID: 165708558
• Update Time: 2025-05-21

2-(2-chloro-4-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine
• 2229475-10-7
• EN300-1993356

• Inchi： 1S/C10H12ClN/c1-7-3-4-9(8(2)6-12)10(11)5-7/h3-5H,2,6,12H2,1H3
• InChI Key： YGRRZUAZSBDKMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(=C)CN

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2-Chloro-4-methylphenyl)prop-2-en-1-amine (CAS No. 2229475-10-7)

2-(2-Chloro-4-methylphenyl)prop-2-en-1-amine (CAS No. 2229475-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a chloro-methylphenyl group attached to a prop-2-en-1-amine backbone, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine synthesis, CAS 2229475-10-7 applications, and properties of chloro-methylphenyl amines, reflecting its growing relevance in scientific and industrial circles.

The molecular structure of 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine includes a reactive amine group, which allows it to participate in numerous chemical reactions, such as condensation and alkylation. This versatility has led to its exploration in the development of novel pharmaceutical intermediates and agrochemical formulations. Recent trends in green chemistry have also spurred interest in sustainable synthesis methods for CAS 2229475-10-7, as industries seek eco-friendly alternatives to traditional chemical processes.

One of the most searched topics related to this compound is its potential role in drug discovery. The presence of both chloro and methyl substituents on the phenyl ring enhances its bioactivity, making it a candidate for medicinal chemistry research. Additionally, the compound’s stability under various conditions has prompted investigations into its use as a building block for functional materials. These applications align with current market demands for innovative and high-performance chemicals.

From a commercial perspective, 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine is gaining traction due to its scalability and cost-effectiveness. Manufacturers and suppliers often highlight its high purity grades and custom synthesis options to meet diverse client needs. The compound’s compatibility with modern catalytic processes further enhances its appeal, as industries prioritize efficiency and reduced environmental impact.

In summary, 2-(2-chloro-4-methylphenyl)prop-2-en-1-amine (CAS No. 2229475-10-7) represents a promising chemical entity with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile continue to drive research and commercialization efforts, making it a compound of enduring interest in the scientific community.